Cas no 2640980-10-3 (3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640980-10-3
• MF: C₁₉H₂₀Cl₂N₂O₃
• MW: 395.279703140259
• CID: 5317895
• PubChem ID: 154831346
• Update Time: 2025-05-20

3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine
• 2640980-10-3
• AKOS040047356
• F6683-1055
• 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine

• Inchi： 1S/C19H20Cl2N2O3/c1-25-17-3-2-14(20)10-15(17)19(24)23-8-5-13(6-9-23)12-26-18-4-7-22-11-16(18)21/h2-4,7,10-11,13H,5-6,8-9,12H2,1H3
• InChI Key： ZBHCMAYTXPLBKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCC(COC2C=CN=CC=2Cl)CC1)=O)OC

Computed Properties

• Exact Mass: 394.0850979g/mol
• Monoisotopic Mass: 394.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine

Comprehensive Overview of 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640980-10-3)

The compound 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640980-10-3) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core and chloro-methoxy substituents, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine has surged due to their versatility in medicinal chemistry. This compound's pyridine-piperidine hybrid structure is particularly noteworthy, as it combines the pharmacological benefits of both moieties. Its CAS No. 2640980-10-3 serves as a critical identifier in regulatory documentation and patent filings, ensuring precise communication across scientific communities.

The synthesis of 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or nucleophilic substitution strategies. These methods are frequently discussed in academic forums and industry webinars, reflecting the compound's relevance in modern synthetic chemistry. Its lipophilicity and bioavailability profiles are also under investigation, addressing common queries about its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

From an industrial perspective, CAS No. 2640980-10-3 is often cataloged by suppliers specializing in high-purity intermediates for drug development. The compound's chloro-substituted aromatic rings contribute to its stability, a feature highly valued in shelf-life optimization studies. Moreover, its potential as a scaffold for fragment-based drug design aligns with the growing emphasis on modular approaches in pharmaceutical R&D.

Environmental and safety considerations for 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper handling guidelines—such as the use of PPE (Personal Protective Equipment)—are recommended during its manipulation. This precautionary approach resonates with the broader industry shift toward green chemistry and sustainable practices.

In summary, 3-Chloro-4-{[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640980-10-3) represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its structural complexity and functional diversity position it as a valuable candidate for further exploration in both academic and industrial settings.